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Compound of Interest

Compound Name: Npc-567

Cat. No.: B1679998

Technical Support Center: Npc-567

Welcome to the technical support center for Npc-567. This resource provides troubleshooting
guidance and answers to frequently asked questions to help you achieve consistent and
reliable results in your experiments.

Frequently Asked Questions (FAQs)

1. What is the mechanism of action for Npc-5677?

Npc-567 is a potent and selective small molecule inhibitor of the Signal Transducer and
Activator of Transcription 3 (STAT3) protein. It functions by binding to the SH2 domain of
STAT3, preventing its phosphorylation and subsequent dimerization. This, in turn, blocks its
translocation to the nucleus and inhibits the transcription of STAT3 target genes.
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 To cite this document: BenchChem. [Npc-567 experimental variability and controls].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679998#npc-567-experimental-variability-and-
controls]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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